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Compound of Interest

Compound Name: 2,3,5-Trimethyloctane
CAS No.: 62016-32-4
Cat. No.: B14559771
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the nuclear magnetic resonance (NMR)
and infrared (IR) spectroscopic data for the branched alkane, 2,3,5-trimethyloctane. The
information presented herein is essential for the structural elucidation and characterization of
this compound in various research and development applications. This document outlines
predicted spectral data, detailed experimental protocols for acquiring such spectra, and a
structural representation of the molecule.

Chemical Structure and Numbering

To facilitate the interpretation of the spectroscopic data, the IUPAC numbering scheme for
2,3,5-trimethyloctane is presented below. This numbering is crucial for the assignment of
signals in the NMR spectra.
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Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14559771/docs#spectroscopic-analysis-of-2-3-5-
trimethyloctane-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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